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Compound of Interest

Compound Name: Diallyl 2,2'-oxydiethyl dicarbonate

Cat. No.: B1669595

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is paramount to ensuring a safe laboratory environment and
maintaining regulatory compliance. This guide provides essential safety and logistical
information for the proper disposal of Diallyl 2,2'-oxydiethyl dicarbonate (CAS No. 142-22-3),
a monomer used in the production of polymer resins.

Hazard Identification and Safety Precautions

Diallyl 2,2'-oxydiethyl dicarbonate presents several hazards that must be managed
throughout its lifecycle in the laboratory, including disposal. It is harmful if swallowed, causes
skin irritation, and is very toxic to aquatic life.[1][2] All handling should occur in a chemical fume
hood.[3]
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Hazard Statement GHS Classification Precautionary Measures

Do not eat, drink or smoke

o when using this product. If
) Acute toxicity, Oral (Category )
Harmful if swallowed 2) swallowed, call a poison center
or doctor if you feel unwell.

Rinse mouth.[1][2]

Wear protective gloves and
clothing. If on skin, wash with
plenty of water. If skin irritation
Causes skin irritation Skin irritation (Category 2) occurs, get medical
advice/attention. Take off
contaminated clothing and

wash it before reuse.[1][2]

Hazardous to the aquatic Avoid release to the
Very toxic to aquatic life environment, acute hazard environment. Collect spillage.
(Category 1) [11[2]

Keep away from heat, hot
Not classified, but noted as a surfaces, sparks, open flames

Combustible I
hazard and other ignition sources.[3]

[4]

Personal Protective Equipment (PPE)

When handling Diallyl 2,2'-oxydiethyl dicarbonate, especially during disposal procedures,
the following personal protective equipment is mandatory:

» Eye Protection: Chemical splash goggles that comply with OSHA regulations.[3]
e Hand Protection: Chemical-resistant gloves.[1][3]

o Skin and Body Protection: Impervious clothing and boots to prevent repeated or prolonged
skin contact.[3]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA approved respirator.[2][3]
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Step-by-Step Disposal Procedure

The disposal of Diallyl 2,2'-oxydiethyl dicarbonate must be conducted in a manner that
mitigates its hazards and complies with all applicable local, state, and federal regulations.

1. Waste Collection:

o Collect waste Diallyl 2,2'-oxydiethyl dicarbonate in a designated, properly labeled, and
tightly sealed container.[3]

o Ensure the container is compatible with the chemical and will not degrade.

» Store the waste container in a cool, dry, and dark location away from incompatible materials
and ignition sources.[3]

2. Handling Spills and Contaminated Materials:

 In the event of a spill, evacuate and ventilate the area immediately.[3]

o Wear the appropriate PPE as outlined above.

o Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth). Do not
use combustible materials like sawdust.

o Carefully sweep or scoop up the absorbed material and place it into a designated hazardous
waste container.[3]

e Wash the contaminated surfaces with soap and water.[3]

e Prevent the chemical from entering drains or waterways, as it is very toxic to aquatic life.[1]

[5]
3. Final Disposal:

e Dispose of the waste container and its contents through a licensed and approved hazardous
waste disposal facility.[2][5]

e The recommended method of disposal is often through an industrial combustion plant.[1]

e Itis critical to consult with your institution's Environmental Health and Safety (EHS)
department and local environmental regulatory agencies to ensure compliance with all
disposal regulations.[6]

Experimental Workflow for Disposal
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Caption: Workflow for the safe disposal of Diallyl 2,2'-oxydiethyl dicarbonate.
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Caption: Interrelation of hazard assessment, safety measures, and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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